Cas no 112960-55-1 (3-(4-Chloro-benzyl)-5-chloromethyl-[1,2,4]oxadiazole)

• Product Name: 3-(4-Chloro-benzyl)-5-chloromethyl-[1,2,4]oxadiazole
• CAS No: 112960-55-1
• MF: C₁₀H₈Cl₂N₂O
• MW: 243.0893201828
• CID: 3103484
• PubChem ID: 8027187
• Update Time: 2025-04-21

3-(4-Chloro-benzyl)-5-chloromethyl-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-benzyl)-5-chloromethyl-[1,2,4]oxadiazole
• STK695915
• 112960-55-1
• AKOS000143151
• 3-(4-chlorobenzyl)-5-(chloromethyl)-1,2,4-oxadiazole
• 5-(chloromethyl)-3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazole
• SCHEMBL9670480
• DB-427037

• Inchi： 1S/C10H8Cl2N2O/c11-6-10-13-9(14-15-10)5-7-1-3-8(12)4-2-7/h1-4H,5-6H2
• InChI Key： FJCFAJFHPOIXSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NOC(CCl)=N1

Computed Properties

• Exact Mass: 242.0013683Da
• Monoisotopic Mass: 242.0013683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes